Cas no 1022404-13-2 (4-(2-Fluorophenyl)piperazinyl 1-benzylindol-2-YL ketone)

4-(2-Fluorophenyl)piperazinyl 1-benzylindol-2-YL ketone is a synthetic compound featuring a fluorophenylpiperazine moiety linked to a benzylindole ketone scaffold. This structure confers potential pharmacological relevance, particularly in receptor binding studies due to its dual functional groups. The fluorophenyl group enhances metabolic stability and binding affinity, while the benzylindole core may contribute to selective interactions with serotonin or dopamine receptors. Its well-defined molecular architecture makes it suitable for research applications in medicinal chemistry, including the development of novel CNS-active agents. The compound's purity and structural specificity support its use in mechanistic studies and structure-activity relationship (SAR) investigations.

4-(2-Fluorophenyl)piperazinyl 1-benzylindol-2-YL ketone structure

1022404-13-2 structure

Product Name:4-(2-Fluorophenyl)piperazinyl 1-benzylindol-2-YL ketone

CAS No:1022404-13-2

MF:C₂₆H₂₄FN₃O

MW:413.486669540405

MDL:MFCD03839457

CID:4676928

Update Time:2025-05-24

4-(2-Fluorophenyl)piperazinyl 1-benzylindol-2-YL ketone Chemical and Physical Properties

Names and Identifiers

- 4-(2-FLUOROPHENYL)PIPERAZINYL 1-BENZYLINDOL-2-YL KETONE
- 1-benzyl-2-[4-(2-fluorophenyl)piperazine-1-carbonyl]-1H-indole
- (1-benzylindol-2-yl)-[4-(2-fluorophenyl)piperazin-1-yl]methanone
- 4-(2-Fluorophenyl)piperazinyl 1-benzylindol-2-YL ketone
- MDL： MFCD03839457
- Inchi： 1S/C26H24FN3O/c27-22-11-5-7-13-24(22)28-14-16-29(17-15-28)26(31)25-18-21-10-4-6-12-23(21)30(25)19-20-8-2-1-3-9-20/h1-13,18H,14-17,19H2
- InChI Key： NHDSMONEJAVYKL-UHFFFAOYSA-N
- SMILES： FC1C=CC=CC=1N1CCN(C(C2=CC3C=CC=CC=3N2CC2C=CC=CC=2)=O)CC1

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 31
Rotatable Bond Count: 4
Complexity: 602
Topological Polar Surface Area: 28.5

4-(2-Fluorophenyl)piperazinyl 1-benzylindol-2-YL ketone Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
abcr	AB163907-1 g	4-(2-Fluorophenyl)piperazinyl 1-benzylindol-2-yl ketone	1022404-13-2		1g	€211.30	2023-05-08
abcr	AB163907-5 g	4-(2-Fluorophenyl)piperazinyl 1-benzylindol-2-yl ketone	1022404-13-2		5g	€377.50	2023-05-08
abcr	AB163907-10 g	4-(2-Fluorophenyl)piperazinyl 1-benzylindol-2-yl ketone	1022404-13-2		10g	€482.50	2023-05-08
Key Organics Ltd	MS-10095-1MG	1-benzyl-2-[4-(2-fluorophenyl)piperazine-1-carbonyl]-1H-indole	1022404-13-2	>90%	1mg	£37.00	2025-02-09
Key Organics Ltd	MS-10095-5MG	1-benzyl-2-[4-(2-fluorophenyl)piperazine-1-carbonyl]-1H-indole	1022404-13-2	>90%	5mg	£46.00	2025-02-09
Key Organics Ltd	MS-10095-10MG	1-benzyl-2-[4-(2-fluorophenyl)piperazine-1-carbonyl]-1H-indole	1022404-13-2	>90%	10mg	£63.00	2025-02-09
Key Organics Ltd	MS-10095-20MG	1-benzyl-2-[4-(2-fluorophenyl)piperazine-1-carbonyl]-1H-indole	1022404-13-2	>90%	20mg	￡76.00	2023-04-19
Key Organics Ltd	MS-10095-50MG	1-benzyl-2-[4-(2-fluorophenyl)piperazine-1-carbonyl]-1H-indole	1022404-13-2	>90%	50mg	£102.00	2025-02-09
Key Organics Ltd	MS-10095-100MG	1-benzyl-2-[4-(2-fluorophenyl)piperazine-1-carbonyl]-1H-indole	1022404-13-2	>90%	100mg	£146.00	2025-02-09
abcr	AB163907-1g	4-(2-Fluorophenyl)piperazinyl 1-benzylindol-2-yl ketone; .	1022404-13-2		1g	€211.30	2024-06-10

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Additional information on 4-(2-Fluorophenyl)piperazinyl 1-benzylindol-2-YL ketone

Recent Advances in the Study of 4-(2-Fluorophenyl)piperazinyl 1-benzylindol-2-YL ketone (CAS: 1022404-13-2)

The compound 4-(2-Fluorophenyl)piperazinyl 1-benzylindol-2-YL ketone (CAS: 1022404-13-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential pharmacological properties. This molecule, characterized by its unique indole and piperazine scaffold, has been the subject of several studies aimed at exploring its interactions with various biological targets, particularly in the central nervous system (CNS). Recent research has focused on its synthesis, structural optimization, and biological evaluation, shedding light on its therapeutic potential.

One of the key areas of interest is the compound's affinity for serotonin (5-HT) and dopamine receptors, which are critical targets for treating neuropsychiatric disorders such as schizophrenia, depression, and anxiety. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 4-(2-Fluorophenyl)piperazinyl 1-benzylindol-2-YL ketone exhibits selective binding to 5-HT2A and D2 receptors, with promising in vitro and in vivo activity. The study highlighted its potential as a lead compound for developing novel antipsychotic agents with fewer side effects compared to existing therapies.

In addition to its CNS applications, recent investigations have explored the compound's role in modulating other biological pathways. For instance, a 2024 preprint on BioRxiv reported its inhibitory effects on certain kinases involved in inflammatory responses, suggesting potential applications in autoimmune diseases. The study utilized molecular docking and kinetic assays to elucidate the compound's mechanism of action, providing a foundation for further structural modifications to enhance its efficacy and selectivity.

The synthesis of 4-(2-Fluorophenyl)piperazinyl 1-benzylindol-2-YL ketone has also been optimized in recent years. A 2023 paper in Organic & Biomolecular Chemistry detailed a novel, high-yield synthetic route that improves scalability and purity, addressing previous challenges in large-scale production. This advancement is critical for facilitating preclinical and clinical studies, as it ensures a reliable supply of the compound for further evaluation.

Despite these promising findings, challenges remain in translating this compound into clinical applications. Issues such as bioavailability, metabolic stability, and potential off-target effects require further investigation. Ongoing research is focused on derivatization and formulation strategies to overcome these hurdles. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the development of this compound into a viable therapeutic agent.

In conclusion, 4-(2-Fluorophenyl)piperazinyl 1-benzylindol-2-YL ketone represents a promising candidate in the field of medicinal chemistry, with potential applications in neuropsychiatry and beyond. Continued research into its pharmacological profile and synthetic accessibility will be crucial for realizing its full therapeutic potential. The compound's unique structure and versatile biological activity make it a valuable subject for future studies in drug discovery and development.